molecular formula C10H11NO B15264195 6',7'-Dihydro-5'H-spiro[oxirane-2,8'-quinoline]

6',7'-Dihydro-5'H-spiro[oxirane-2,8'-quinoline]

Cat. No.: B15264195
M. Wt: 161.20 g/mol
InChI Key: FUQBAZLYQWADSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6',7'-Dihydro-5'H-spiro[oxirane-2,8'-quinoline] is a sophisticated spiro-fused heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its unique structure, featuring an oxirane (epoxide) ring spiro-linked to a partially hydrogenated quinoline system, makes it a valuable synthetic intermediate and scaffold for developing novel bioactive molecules. The quinoline core is a privileged structure in pharmacology, renowned for its diverse biological activities. The strained, three-membered oxirane ring is a highly reactive electrophilic moiety that can undergo regioselective ring-opening reactions with various nucleophiles, facilitating further functionalization and the construction of complex molecular architectures. This compound is primarily utilized in research as a key building block for the synthesis of potential therapeutic agents. Researchers can exploit the reactivity of the spiro-oxirane to design and create new chemical entities, particularly for probing biological pathways and developing enzyme inhibitors. Its application is firmly rooted in exploratory pharmaceutical development, where it serves as a precursor for compounds with potential antiproliferative, antimicrobial, or other targeted biological activities. The presence of the quinoline moiety suggests potential for interaction with various biological targets, as quinoline-based drugs are known to operate through mechanisms such as intercalation or enzyme inhibition. This product is intended For Research Use Only and is not for diagnostic or therapeutic procedures.

Properties

Molecular Formula

C10H11NO

Molecular Weight

161.20 g/mol

IUPAC Name

spiro[6,7-dihydro-5H-quinoline-8,2'-oxirane]

InChI

InChI=1S/C10H11NO/c1-3-8-4-2-6-11-9(8)10(5-1)7-12-10/h2,4,6H,1,3,5,7H2

InChI Key

FUQBAZLYQWADSD-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C3(C1)CO3)N=CC=C2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6’,7’-Dihydro-5’H-spiro[oxirane-2,8’-quinoline] typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a quinoline derivative with an epoxide precursor in the presence of a suitable catalyst. The reaction conditions often include moderate temperatures and inert atmospheres to prevent unwanted side reactions .

Industrial Production Methods

This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and purity .

Chemical Reactions Analysis

Plausible Mechanistic Pathways

  • Multicomponent Reactions (MCRs):
    Similar spiro compounds (e.g., spiro[pyrazolo[4,3-f]quinoline] derivatives) are synthesized via MCRs involving amines, aldehydes, and carbonyl compounds (e.g., barbituric acid or Meldrum’s acid) under acidic or basic conditions . A plausible pathway for the oxirane-quinoline spiro compound could involve:

    • Knoevenagel Condensation: Reaction of an aldehyde with a carbonyl compound (e.g., Meldrum’s acid) to form an α,β-unsaturated intermediate.

    • Michael Addition: Addition of an amine (e.g., 5-aminoindazole) to the unsaturated intermediate, followed by cyclization to form the spiro framework .

    • Oxirane Formation: Introduction of an epoxide ring via oxidation or nucleophilic attack on an intermediate diol.

Catalyst Systems

  • Acidic or basic catalysts (e.g., p-toluene sulfonic acid, piperidine) are commonly used to facilitate cyclization and ring closure in spiro systems .

  • Deep eutectic mixtures (DEMs) or betaine-based catalysts may enhance selectivity and yield .

Structural Analysis and Reactivity

The spiro structure allows for diverse functionalization. Key features include:

  • Epoxide Reactivity: The oxirane ring can undergo ring-opening reactions with nucleophiles (e.g., amines, thiols) or participate in cycloaddition reactions.

  • Quinoline Core: The quinoline moiety is amenable to further modification (e.g., alkylation, substitution) due to its aromatic and heterocyclic properties .

Comparison with Related Spiro Compounds

Compound Synthesis Method Key Features
Spiro[pyrazoloquinoline]Multicomponent reaction with aldehydesHigh diastereoselectivity (dr up to 20:1)
Spiro[indoline-pyranoquinoline]Three-component reaction (isatin, malononitrile, aldehydes)Base-catalyzed, room temperature
Spiro[dioxoloquinoline]Catalyst-free MCRs with Meldrum’s acidRegioselective, scalable to gram quantities

Research Gaps and Challenges

  • Direct Synthesis Data: No explicit synthesis procedures or reaction conditions are reported for the oxirane-quinoline spiro compound in the provided sources.

  • Biological Activity: While related spiro systems (e.g., spirooxindoles) exhibit anticancer or antimicrobial properties , no data are available for this specific compound.

Scientific Research Applications

6’,7’-Dihydro-5’H-spiro[oxirane-2,8’-quinoline] has several applications in scientific research:

Mechanism of Action

The mechanism by which 6’,7’-Dihydro-5’H-spiro[oxirane-2,8’-quinoline] exerts its effects involves interactions with molecular targets such as enzymes and receptors. The oxirane ring can undergo ring-opening reactions, forming covalent bonds with nucleophilic sites on proteins and DNA. This can lead to the modulation of biological pathways and inhibition of specific enzymes .

Comparison with Similar Compounds

Comparison with Structurally Similar Spiro Compounds

Structural Features and Ring Systems

Target Compound :
  • Core structure: Spiro junction between oxirane (3-membered epoxide) and 8'-quinoline (dihydroquinoline).
  • Key functional groups: Epoxide (oxirane), aromatic quinoline, and hydrogenated dihydroquinoline ring.
Similar Compounds :

7’,8’-Dihydro-5’H-spiro[[1,3]dioxolane-2,6’-quinoline] (CAS: 851266-92-7): Core structure: Spiro junction between a 5-membered dioxolane ring and 6'-quinoline. Comparison: The dioxolane ring is less strained than oxirane, offering enhanced stability but reduced reactivity. The quinoline position (6' vs. 8') may affect electronic properties .

6',7'-Dihydro-5'H-spiro[cyclopentane-1,4'-thieno[3,2-c]pyridine] (CAS: 1254344-93-8): Core structure: Spiro linkage between cyclopentane and thienopyridine. The cyclopentane ring lacks the epoxide’s reactivity .

1'-Acyl-1-benzyl-3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinolines]: Core structure: Spiro connection between piperidine (6-membered N-heterocycle) and dihydroquinoline.

Hexahydroquinoline Spiro Derivatives with Dioxane (e.g., 4a, 4b in ): Core structure: Spiro systems with 1,3-dioxane and hexahydroquinoline. Comparison: The dioxane ring provides rigidity and oxygen-rich polarity, while the fully hydrogenated quinoline reduces aromaticity compared to the target compound’s dihydroquinoline .

Physicochemical Properties

Property Target Compound 7’,8’-Dihydro-5’H-spiro[[1,3]dioxolane-2,6’-quinoline] 6',7'-Dihydro-5'H-spiro[cyclopentane-1,4'-thieno[3,2-c]pyridine]
Ring Strain High (oxirane) Low (dioxolane) Moderate (cyclopentane)
Reactivity High (epoxide ring-opening) Moderate (ether stability) Low (saturated cyclopentane)
Aromaticity Partial (dihydroquinoline) Full (quinoline) Partial (thienopyridine)
Polarity Moderate (epoxide + N-heterocycle) High (two oxygen atoms in dioxolane) Moderate (sulfur in thienopyridine)

Note: Data inferred from structural analysis and analogous compounds in –10.

Q & A

Q. What are the key synthetic strategies for constructing the spiro[oxirane-2,8'-quinoline] core in 6',7'-dihydro derivatives?

The spirocyclic core is typically synthesized via multi-step reactions involving cyclization and functional group transformations. A common approach involves:

  • Cyclization of quinoline precursors with oxirane-forming reagents (e.g., epoxidation agents like mCPBA) under controlled conditions to introduce the spiro-oxirane linkage .
  • Reductive amination or ring-closing metathesis to stabilize the dihydroquinoline moiety while retaining the oxirane ring . Example: In a patent synthesis, ethyl 2-oxoacetate was used to cyclize intermediates into spiroimidazo-pteridines, followed by oxidative/epoxidative steps to stabilize the oxirane ring .

Q. How can structural ambiguities in spiro[oxirane-quinoline] derivatives be resolved using spectroscopic methods?

  • 1H/13C NMR : The spiro junction (C2 in oxirane and C8' in quinoline) produces distinct splitting patterns due to restricted rotation. For example, diastereotopic protons on the oxirane ring split into doublets of doublets (δ 2.76–3.05 ppm in DMSO-d6) .
  • Mass spectrometry (ESI+) : Molecular ion peaks (e.g., m/z 448 [M+H]+) confirm the molecular formula, while fragmentation patterns reveal stability of the oxirane ring under ionization .
  • X-ray crystallography : Used to resolve absolute stereochemistry in diastereomeric mixtures (e.g., spiro-pyrimidine analogs in ).

Q. What preliminary biological assays are suitable for evaluating spiro[oxirane-quinoline] derivatives?

  • Antimicrobial screening : Disk diffusion assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) to assess MIC values .
  • Cytotoxicity studies : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to measure IC50, with comparison to non-spiro quinoline controls .
  • Enzyme inhibition : Fluorometric assays targeting metalloproteinases (e.g., ADAMTS) due to the oxirane ring’s electrophilic reactivity .

Advanced Research Questions

Q. How do steric and electronic effects influence the regioselectivity of oxirane ring-opening in spiroquinolines?

The oxirane ring in 6',7'-dihydroquinoline derivatives undergoes nucleophilic attack preferentially at the less hindered carbon. For example:

  • Acidic conditions : Protonation of the oxirane oxygen directs nucleophiles (e.g., amines, thiols) to the benzylic carbon adjacent to the quinoline nitrogen .
  • Base-mediated ring-opening : Hydroxide attack occurs at the carbon distal to the electron-withdrawing quinoline moiety, forming diols or ethers . Computational studies (DFT) are recommended to map transition states and predict regioselectivity in novel analogs.

Q. What strategies mitigate data contradictions in SAR studies of spiro[oxirane-quinoline] analogs?

Contradictions often arise from:

  • Variable diastereomeric ratios : Use chiral HPLC or SFC to separate enantiomers and assess individual bioactivity (e.g., diastereomers in showed 20:1 selectivity) .
  • Solvent-dependent reactivity : Polar aprotic solvents (e.g., DMSO) stabilize zwitterionic intermediates, altering reaction pathways compared to EtOH or THF .
  • Confounding substituent effects : Fluorine at C7' enhances metabolic stability but may reduce solubility, masking intrinsic activity .

Q. How can the dihydroquinoline moiety be functionalized without disrupting the spiro-oxirane architecture?

  • Protecting group strategies : Boc-protection of the quinoline nitrogen enables selective alkylation/acylation at C5' or C6' .
  • Cross-coupling reactions : Suzuki-Miyaura coupling at C8' (if halogenated) preserves the spiro junction while introducing aryl/heteroaryl groups .
  • Late-stage epoxidation : Post-functionalization via Sharpless or Jacobsen epoxidation ensures oxirane ring integrity .

Methodological Recommendations

  • Synthetic Optimization : Use continuous flow reactors for hazardous epoxidation steps to improve safety and yield .
  • Data Validation : Cross-validate NMR assignments with 2D-COSY and HSQC to resolve overlapping signals in dihydroquinoline derivatives .
  • Biological Testing : Include positive controls (e.g., ciprofloxacin for antimicrobial assays, doxorubicin for cytotoxicity) to contextualize activity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.